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Compound of Interest

Compound Name: 3-Methyladipoyl chloride
CAS No.: 44987-62-4
Cat. No.: B1594873

Get Quote

This guide provides a comprehensive overview of 3-Methyladipoyl chloride, a bifunctional
acid chloride of significant interest to researchers and professionals in organic synthesis and
drug development. We will delve into its chemical identity, physicochemical properties,
synthesis, reactivity, and safe handling protocols, offering field-proven insights to support your
research endeavors.

Chemical Identity and Core Properties

3-Methyladipoyl chloride, also known as 3-methylhexanedioyl dichloride, is a derivative of 3-
methyladipic acid.[1][2] The presence of two acyl chloride groups makes it a valuable building
block for creating polymers and other complex organic molecules.[1][3]
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Property Value Source
CAS Number 44987-62-4 [3]
Molecular Formula C7H10CI202 [3]
Molecular Weight 197.06 g/mol [3]
Boiling Point 117-119 °C at 10 mmHg [3]
Density 1.217 g/mL at 25 °C [3]
Refractive Index (n2°/D) 1.472 [3]

Synthesis of 3-Methyladipoyl Chloride

The synthesis of 3-Methyladipoyl chloride typically starts from its corresponding dicarboxylic
acid, 3-methyladipic acid. The conversion of the carboxylic acid groups to acyl chlorides is a
standard transformation in organic chemistry, often accomplished using reagents like thionyl
chloride (SOCI2) or oxalyl chloride.[4][5]

The general mechanism involves the nucleophilic attack of the carboxylic acid's hydroxyl group
on the chlorinating agent, followed by the elimination of byproducts to yield the acyl chloride.[5]
[6] Using thionyl chloride, for instance, results in the formation of sulfur dioxide and hydrogen
chloride gas, which are easily removed from the reaction mixture.[4][6]

Caption: General synthesis pathway for 3-Methyladipoyl Chloride.

Chemical Reactivity and Applications in Synthesis

The high reactivity of the acyl chloride functional groups makes 3-Methyladipoyl chloride a
versatile reagent. These groups are excellent electrophiles, readily undergoing nucleophilic
acyl substitution with a wide range of nucleophiles.

Common applications include:

o Polymer Synthesis: It is used in the preparation of polyamides and polyesters.[3] The
bifunctional nature of the molecule allows it to act as a monomer in condensation
polymerization reactions.
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» Organic Synthesis: It serves as a linker molecule to connect two different chemical moieties
or as a starting material for the synthesis of more complex structures.

The following diagram illustrates a typical nucleophilic acyl substitution reaction with an amine
to form a polyamide linkage.

Caption: Nucleophilic acyl substitution at one of the acyl chloride sites.

Experimental Protocol: Synthesis of a Diamide

This protocol provides a step-by-step method for the synthesis of a diamide using 3-
Methyladipoyl chloride and a primary amine.

Materials:

3-Methyladipoyl chloride

Primary amine (e.g., benzylamine)

Anhydrous dichloromethane (DCM) as solvent

Triethylamine (EtsN) as a base

Standard laboratory glassware and stirring equipment

Ice bath
Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a nitrogen inlet, dissolve the primary amine (2.2 equivalents)
and triethylamine (2.5 equivalents) in anhydrous DCM.

e Cooling: Cool the solution to 0 °C using an ice bath.

» Addition of Acyl Chloride: Dissolve 3-Methyladipoyl chloride (1.0 equivalent) in a minimal
amount of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution
dropwise to the stirred amine solution over 30 minutes, maintaining the temperature at 0 °C.
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» Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-4 hours.

o Work-up:
o Quench the reaction by slowly adding deionized water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1
M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate under reduced
pressure to obtain the crude product.

« Purification: Purify the crude diamide by recrystallization or column chromatography on silica
gel.

Safety and Handling

3-Methyladipoyl chloride is a corrosive and moisture-sensitive compound. It is crucial to
handle it with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Hazard Statement Precautionary Measures
H314: Causes severe skin burns and eye P280: Wear protective gloves/protective
damage. clothing/eye protection/face protection.[7][8]

P261: Avoid breathing

H335: May cause respiratory irritation. )
dust/fume/gas/mist/vapors/spray.[9]

Handle and store under an inert atmosphere.
Moisture Sensitive Keep container tightly closed in a dry place.[8]
[10]

First Aid:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water.[7]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[7]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor immediately.[7]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Conclusion

3-Methyladipoyl chloride is a highly reactive and versatile chemical intermediate with
significant applications in polymer chemistry and organic synthesis. Its bifunctional nature
allows for the construction of complex molecular architectures. A thorough understanding of its
properties, reactivity, and safe handling procedures is essential for its effective and safe
utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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